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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efflux pump inhibitor BDM88855's

activity across various Gram-negative bacterial species. The data presented herein is intended

to facilitate research and development efforts in combating antimicrobial resistance.

Introduction to BDM88855
BDM88855 is a novel allosteric inhibitor of the AcrB protein, a critical component of the AcrAB-

TolC multidrug efflux pump in Gram-negative bacteria.[1] This pump is a major contributor to

intrinsic and acquired antibiotic resistance by actively extruding a broad range of antimicrobial

agents from the bacterial cell. By binding to a unique site on the transmembrane domain of

AcrB, BDM88855 disrupts the proton relay mechanism essential for the pump's function,

thereby preventing the efflux of antibiotics and restoring their efficacy.
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The activity of BDM88855 has been evaluated in several clinically significant Gram-negative

pathogens, demonstrating its potential to potentiate the activity of various classes of antibiotics.

Escherichia coli
In E. coli, BDM88855 has been shown to significantly reduce the Minimum Inhibitory

Concentrations (MICs) of a wide array of antibiotics that are known substrates of the AcrAB-

TolC pump.

Table 1: Potentiation of Antibiotic Activity by BDM88855 in E. coli

Antibiotic
MIC (µg/mL)
without BDM88855

MIC (µg/mL) with
100 µM BDM88855

Fold-change in MIC

Oxacillin >1024 32 >32

Linezolid 64 2 32

Novobiocin 128 16 8

Fusidic Acid 128 16 8

Chloramphenicol 16 2 8

Tetracycline 8 2 4

Erythromycin 64 16 4

Ciprofloxacin 0.064 0.032 2

Data compiled from studies on wild-type E. coli strains.

Klebsiella pneumoniae
Similar to its activity in E. coli, BDM88855 effectively enhances antibiotic susceptibility in K.

pneumoniae, another member of the Enterobacteriaceae family that relies on the AcrAB-TolC

efflux system for antibiotic resistance. A derivative of BDM88855, named BDM91288, has also

shown potent activity in this species.

Table 2: Potentiation of Antibiotic Activity by BDM88855 and BDM91288 in K. pneumoniae
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Antibiotic
MIC (µg/mL)
without EPI

MIC (µg/mL) with
100 µM BDM88855

MIC (µg/mL) with
100 µM BDM91288

Oxacillin 512 16 16

Linezolid 64 4 4

Novobiocin 256 32 32

Fusidic Acid 256 32 32

Erythromycin 256 64 64

Ciprofloxacin 0.25 0.064 0.064

EPI: Efflux Pump Inhibitor. Data from studies on wild-type K. pneumoniae strains.

Acinetobacter baumannii
A. baumannii is a notoriously difficult-to-treat pathogen with multiple intrinsic and acquired

resistance mechanisms, including the expression of several RND-type efflux pumps such as

AdeABC, AdeFGH, and AdeIJK. While BDM88855 does exhibit activity in A. baumannii, its

potentiation effect is generally less pronounced compared to that observed in E. coli and K.

pneumoniae.

Table 3: Potentiation of Antibiotic Activity by Pyridylpiperazine Derivatives in A. baumannii

Antibiotic MIC (mg/L) without EPI
Fold-change in MIC with
active PyrPip EPIs

Fusidic Acid >256 4 - 8

Novobiocin 128 4 - 8

Erythromycin 16 2 - 4

Azithromycin 4 2

Ciprofloxacin 8 2
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Data represents the range of potentiation observed with various active pyridylpiperazine

(PyrPip) derivatives, including BDM88855 analogs, at a concentration of 40 µM.[2]

Comparison with Alternative AcrB Inhibitors
Several other compounds have been identified as inhibitors of the AcrB efflux pump. The most

well-characterized of these include the peptidomimetic PAβN (MC-207,110), the arylpiperazine

NMP (1-(1-naphthylmethyl)-piperazine), and the pyranopyridine MBX2319.

Table 4: Comparative Activity of AcrB Efflux Pump Inhibitors in E. coli

Inhibitor Concentration Antibiotic Fold-change in MIC

BDM88855 100 µM Oxacillin >32

Ciprofloxacin 2

PAβN 20 µg/mL (~42 µM) Levofloxacin
16-64 (in P.

aeruginosa)

100 µg/mL Levofloxacin
4 (in fluoroquinolone-

sensitive E. coli)

NMP 100 µg/mL Levofloxacin 8 - 16

MBX2319 3.13 µM Ciprofloxacin 2

Levofloxacin 4

Piperacillin 4

Note: Direct comparative studies across all inhibitors in the same bacterial strains are limited.

Data is compiled from multiple sources and may involve different experimental conditions.[3]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
The MIC of an antibiotic is determined as the lowest concentration that inhibits the visible

growth of a bacterium. This is a fundamental assay to assess the efficacy of an antimicrobial

agent and the potentiation by an efflux pump inhibitor.
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Materials:

Bacterial strains

Mueller-Hinton Broth (MHB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Antibiotics of interest (stock solutions)

Efflux pump inhibitor (e.g., BDM88855) (stock solution)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Inoculum Preparation:

From a fresh agar plate, select several colonies of the test bacterium and suspend them in

sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸

CFU/mL).

Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵

CFU/mL in the test wells.

Plate Preparation (Checkerboard Assay):

Prepare serial two-fold dilutions of the antibiotic across the columns of the 96-well plate.

Prepare serial two-fold dilutions of the efflux pump inhibitor down the rows of the plate.

This creates a matrix of wells with varying concentrations of both the antibiotic and the

inhibitor.

Inoculation:

Add the prepared bacterial inoculum to each well.
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Include appropriate controls: wells with no antibiotic or inhibitor (growth control), and wells

with no bacteria (sterility control).

Incubation:

Incubate the plates at 37°C for 16-20 hours.

Reading Results:

The MIC is determined as the lowest concentration of the antibiotic, alone or in

combination with the inhibitor, that shows no visible bacterial growth.

Ethidium Bromide Accumulation Assay
This assay is used to assess the activity of efflux pump inhibitors by measuring the intracellular

accumulation of a fluorescent substrate, ethidium bromide (EtBr), which is a known substrate of

the AcrAB-TolC pump.

Materials:

Bacterial strains

Phosphate Buffered Saline (PBS)

Ethidium Bromide (EtBr) solution

Glucose

Efflux pump inhibitor (e.g., BDM88855)

Fluorometer or fluorescence plate reader

Procedure:

Cell Preparation:

Grow bacteria to the mid-logarithmic phase, then harvest by centrifugation.
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Wash the cells with PBS and resuspend in PBS to a specific optical density (e.g., OD₆₀₀ of

0.4).

Assay Setup:

In a 96-well plate, add the bacterial suspension.

Add the efflux pump inhibitor at the desired concentration.

Add glucose to energize the cells.

Fluorescence Measurement:

Add EtBr to the wells.

Immediately begin measuring the fluorescence intensity at appropriate excitation and

emission wavelengths (e.g., 530 nm excitation and 585 nm emission) over time.

Data Analysis:

An increase in fluorescence intensity over time in the presence of the inhibitor, compared

to the control without the inhibitor, indicates inhibition of EtBr efflux.

Visualizing Mechanisms and Workflows
AcrAB-TolC Efflux Pump Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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